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Compound of Interest

Compound Name: Qianhucoumarin C

Cat. No.: B037865 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of

Qianhucoumarin C

This whitepaper provides a comprehensive overview of Qianhucoumarin C, a naturally

occurring coumarin derivative isolated from the roots of Peucedanum praeruptorum.[1]

Intended for researchers, scientists, and drug development professionals, this document

details its chemical structure, physicochemical properties, and known biological activities,

supported by experimental methodologies and pathway diagrams.

Chemical Structure and Properties
Qianhucoumarin C is a pyranocoumarin with the IUPAC name [(9R,10S)-9-hydroxy-8,8-

dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] acetate.[2] Its chemical structure is

characterized by a fused pyran and coumarin ring system.

Table 1: Chemical and Physical Properties of Qianhucoumarin C
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Property Value Source

Molecular Formula C₁₆H₁₆O₆ [2]

Molecular Weight 304.29 g/mol [2]

CAS Number 118492-23-2 [2]

IUPAC Name

[(9R,10S)-9-hydroxy-8,8-

dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-

10-yl] acetate

[2]

Topological Polar Surface Area 82.1 Å² [2]

XLogP3 1.4 [2]

While specific experimentally determined data for the melting point, boiling point, and solubility

of Qianhucoumarin C are not readily available in the cited literature, general solubility

information for coumarins suggests they are often soluble in organic solvents. For stock

solution preparation, it is recommended to test solubility in solvents like DMSO and

dimethylformamide.

Spectral Data
Detailed spectral analyses are crucial for the identification and characterization of

Qianhucoumarin C. While specific spectra for Qianhucoumarin C were not found in the

provided search results, the following sections describe the expected spectral features based

on the analysis of similar coumarin structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the coumarin ring system, as well as signals for the methyl and methine

protons of the dihydropyran ring and the acetate group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of

the lactone, the aromatic carbons, and the aliphatic carbons of the pyran ring and its

substituents.
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Infrared (IR) Spectroscopy
The IR spectrum of Qianhucoumarin C is anticipated to exhibit characteristic absorption

bands for its functional groups, including:

A strong absorption band for the C=O stretching of the lactone ring.

Bands corresponding to the C=C stretching of the aromatic and pyran rings.

A broad band indicating the O-H stretching of the hydroxyl group.

Absorptions for C-O stretching of the ester and ether linkages.

Mass Spectrometry (MS)
Mass spectrometry data is essential for confirming the molecular weight and fragmentation

pattern of Qianhucoumarin C. The exact mass is calculated to be 304.09468823 Da.[2]

Biological Activities and Signaling Pathways
Qianhucoumarin C has been investigated for its potential anti-inflammatory, antioxidant, and

anticancer properties.[1] The biological activities of coumarins are often attributed to their ability

to modulate various cellular signaling pathways.

Anti-inflammatory Activity
Coumarin derivatives have been shown to exert anti-inflammatory effects by inhibiting key

signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways.[3][4][5][6] These pathways are central to the production of pro-

inflammatory mediators.

Diagram 1: Postulated Anti-inflammatory Signaling Pathway of Qianhucoumarin C
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Caption: Postulated mechanism of Qianhucoumarin C's anti-inflammatory action.

Anticancer Activity
The anticancer effects of coumarins often involve the induction of apoptosis and cell cycle

arrest.[7][8][9] These processes are typically regulated by complex signaling cascades

involving proteins from the Bcl-2 family and caspases.

Diagram 2: Potential Anticancer Mechanism of Qianhucoumarin C
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Caption: Potential mechanisms of Qianhucoumarin C's anticancer activity.

Antioxidant Activity
The antioxidant properties of coumarins are often evaluated using assays such as the DPPH

(2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic

acid)) radical scavenging assays.[10][11][12][13][14] These assays measure the ability of a

compound to donate a hydrogen atom or an electron to neutralize free radicals.
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Experimental Protocols
Isolation of Qianhucoumarin C from Peucedanum
praeruptorum
While a specific, detailed protocol for the isolation of Qianhucoumarin C was not found, a

general method for the preparative isolation and purification of coumarins from Peucedanum

praeruptorum using high-speed counter-current chromatography (HSCCC) has been

described.[2]

Diagram 3: General Workflow for Coumarin Isolation
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Caption: General workflow for isolating coumarins from P. praeruptorum.

Methodology Outline:

Extraction: The dried and powdered roots of Peucedanum praeruptorum are extracted with a

suitable organic solvent, such as ethanol or methanol.
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Partitioning: The crude extract is then partitioned between two immiscible solvents to enrich

the coumarin fraction.

Chromatography: The enriched fraction is subjected to high-speed counter-current

chromatography (HSCCC) for separation. A suitable two-phase solvent system, such as

petroleum ether-ethyl acetate-methanol-water, is employed.[2]

Purification and Identification: The collected fractions are analyzed for purity using High-

Performance Liquid Chromatography (HPLC). The structure of the isolated compound is then

confirmed using spectroscopic methods such as NMR and MS.

Biological Activity Assays
4.2.1. Anti-inflammatory Activity Assay (in vitro)

A common method to assess anti-inflammatory activity is to use lipopolysaccharide (LPS)-

stimulated RAW 264.7 macrophages.

Methodology Outline:

Cell Culture: RAW 264.7 macrophages are cultured in a suitable medium.

Treatment: Cells are pre-treated with various concentrations of Qianhucoumarin C for a

specific duration, followed by stimulation with LPS.

Analysis of Inflammatory Mediators: The levels of nitric oxide (NO), prostaglandins, and pro-

inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant are measured using

appropriate assays (e.g., Griess assay for NO, ELISA for cytokines).

Western Blot Analysis: The expression and phosphorylation levels of key proteins in the NF-

κB and MAPK signaling pathways (e.g., p65, IκBα, ERK, JNK, p38) are determined by

Western blotting to elucidate the mechanism of action.[4][5]

4.2.2. Anticancer Activity Assay (in vitro)

The anticancer effects of Qianhucoumarin C can be evaluated using various cancer cell lines.

Methodology Outline:
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Cell Viability Assay (e.g., MTT assay): Cancer cells are treated with different concentrations

of Qianhucoumarin C for various time points. Cell viability is then assessed to determine

the half-maximal inhibitory concentration (IC₅₀).

Cell Cycle Analysis: Flow cytometry is used to analyze the cell cycle distribution of treated

cells to identify any cell cycle arrest.

Apoptosis Assay: Apoptosis can be detected by methods such as Annexin V/Propidium

Iodide staining followed by flow cytometry, or by measuring the activity of caspases.

Western Blot Analysis: The expression levels of proteins involved in cell cycle regulation

(e.g., cyclins, CDKs) and apoptosis (e.g., Bcl-2 family proteins, caspases) are analyzed to

understand the underlying molecular mechanisms.[7][8]

4.2.3. Antioxidant Activity Assays (in vitro)

DPPH Radical Scavenging Assay:

A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

Different concentrations of Qianhucoumarin C are added to the DPPH solution.

The mixture is incubated in the dark, and the decrease in absorbance at a specific

wavelength (around 517 nm) is measured. The percentage of radical scavenging activity is

then calculated.[11][14]

ABTS Radical Scavenging Assay:

The ABTS radical cation (ABTS•+) is generated by reacting ABTS with an oxidizing agent

(e.g., potassium persulfate).

The ABTS•+ solution is diluted to a specific absorbance.

Different concentrations of Qianhucoumarin C are added, and the decrease in absorbance

at a specific wavelength (around 734 nm) is measured after a set incubation time. The

scavenging activity is then calculated.[10][11][12][13][14]
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Conclusion
Qianhucoumarin C is a promising natural product with a range of potential therapeutic

applications. This technical guide has summarized its chemical structure, properties, and

known biological activities. Further research is warranted to fully elucidate its mechanisms of

action, conduct more detailed spectroscopic and physical property characterization, and

explore its therapeutic potential in preclinical and clinical studies. The provided experimental

outlines can serve as a foundation for researchers initiating studies on this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.researchgate.net/figure/Comparing-antioxidant-activities-using-DPPH-and-ABTS-assays_fig2_260987899
https://www.mdpi.com/1420-3049/27/1/50
https://www.cabidigitallibrary.org/doi/full/10.5555/20163041252
https://journals2.ums.ac.id/pharmacon/article/download/10549/3707/44127
https://www.benchchem.com/product/b037865#qianhucoumarin-c-chemical-structure-and-properties
https://www.benchchem.com/product/b037865#qianhucoumarin-c-chemical-structure-and-properties
https://www.benchchem.com/product/b037865#qianhucoumarin-c-chemical-structure-and-properties
https://www.benchchem.com/product/b037865#qianhucoumarin-c-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b037865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

